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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting an in vitro
kinase assay for Tyk2-IN-22, a selective inhibitor of Tyrosine Kinase 2 (Tyk2). These guidelines
are intended to assist researchers in the accurate assessment of the inhibitory activity of Tyk2-
IN-22 and similar compounds.

Introduction

Tyrosine Kinase 2 (Tyk2) is a member of the Janus kinase (JAK) family of non-receptor tyrosine
kinases.[1] It plays a crucial role in the signaling pathways of various cytokines, including
interferons (IFNs), interleukin-12 (IL-12), and IL-23.[2][3][4][5] These cytokines are integral to
both innate and adaptive immunity, and their dysregulation is implicated in the pathophysiology
of numerous autoimmune and inflammatory diseases. As an intracellular signaling mediator,
Tyk2 is a key therapeutic target for the development of novel immunomodulatory agents. Tyk2-
IN-22 has been identified as a selective inhibitor of Tyk2.[6]

Principle of the Assay
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The in vitro kinase assay is a fundamental tool for determining the potency of a kinase inhibitor.
The core principle involves measuring the enzymatic activity of the kinase in the presence of
varying concentrations of the inhibitor. The activity is typically quantified by measuring the
phosphorylation of a substrate. The half-maximal inhibitory concentration (IC50) is then
determined, which represents the concentration of the inhibitor required to reduce the kinase
activity by 50%. This value is a critical parameter for evaluating the potency of the inhibitor.

Data Presentation

The inhibitory activity of Tyk2-IN-22 and other relevant JAK family inhibitors is summarized in
the table below. This data is essential for understanding the selectivity profile of the compound.

JAK1 IC50 JAK3 IC50
Compound Tyk2 IC50 (nM) Reference
(nM) (nM)
Tyk2-IN-22 9.7 148.6 883.3 [6]
Tofacitinib 489 15 55 [7]
PF-06673518 29 41 4,267 [7]

Signaling Pathway

The following diagram illustrates the central role of Tyk2 in cytokine signaling pathways.
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TYK2 Signaling Pathway.
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Experimental Workflow

The general workflow for an in vitro kinase assay to determine the IC50 of an inhibitor is
depicted below.
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In Vitro Kinase Assay Workflow.
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Experimental Protocols

Several commercially available assay kits can be adapted for determining the 1C50 of Tyk2-IN-
22. Below are generalized protocols based on common assay technologies.

Protocol 1: ADP-Glo™ Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the
kinase reaction.

Materials:

e Recombinant human Tyk2 enzyme

o Kinase substrate (e.g., a generic tyrosine kinase substrate peptide)

e Tyk2-IN-22

o ATP

o Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCI2, 0.1 mg/mL BSA)
o ADP-Glo™ Kinase Assay Kit (Promega)

» White, opaque 96-well or 384-well plates

Procedure:

o Reagent Preparation:

[¢]

Prepare a stock solution of Tyk2-IN-22 in DMSO.

[e]

Create a serial dilution of Tyk2-IN-22 in kinase assay buffer. The final DMSO
concentration should not exceed 1%.

[e]

Prepare a solution of Tyk2 enzyme and substrate in kinase assay buffer.

o

Prepare a solution of ATP in kinase assay buffer.
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¢ Kinase Reaction:

o

Add 5 pL of the serially diluted Tyk2-IN-22 or vehicle (DMSO) to the wells of the assay
plate.

(¢]

Add 10 pL of the Tyk2 enzyme/substrate mixture to each well.

[¢]

Initiate the kinase reaction by adding 10 pL of the ATP solution to each well.

[¢]

Incubate the plate at room temperature for 60 minutes.

 Signal Detection:

o

Stop the kinase reaction by adding 25 pyL of ADP-Glo™ Reagent to each well.

[¢]

Incubate the plate at room temperature for 40 minutes.

[e]

Add 50 pL of Kinase Detection Reagent to each well.

[e]

Incubate the plate at room temperature for 30 minutes.

o

Measure the luminescence using a plate reader.
o Data Analysis:

o Calculate the percentage of inhibition for each concentration of Tyk2-IN-22 relative to the
vehicle control.

o Plot the percent inhibition against the logarithm of the inhibitor concentration.

o Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Protocol 2: LanthaScreen™ Eu Kinase Binding Assay

This is a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) assay that
measures the binding of a fluorescently labeled tracer to the kinase. Inhibitors compete with the
tracer for binding to the kinase, resulting in a decrease in the FRET signal.

Materials:
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e Recombinant human Tyk2 enzyme (GST-tagged)

e LanthaScreen™ Eu-anti-GST Antibody

» Kinase Tracer

e Tyk2-IN-22

» Kinase Buffer (e.g., 50mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-35)
¢ Black, low-volume 384-well plates

Procedure:

o Reagent Preparation:

[e]

Prepare a stock solution of Tyk2-IN-22 in DMSO.

o

Create a serial dilution of Tyk2-IN-22 in kinase buffer.

[¢]

Prepare a 3X solution of Tyk2 enzyme and Eu-anti-GST antibody in kinase buffer.

[¢]

Prepare a 3X solution of the kinase tracer in kinase buffer.

e Binding Assay:

o

Add 5 pL of the serially diluted Tyk2-IN-22 or vehicle (DMSO) to the wells of the assay
plate.

(¢]

Add 5 pL of the 3X Tyk2/antibody mixture to each well.

[¢]

Add 5 pL of the 3X kinase tracer solution to each well.

[¢]

Incubate the plate at room temperature for 60 minutes, protected from light.
 Signal Detection:

o Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two
wavelengths (e.g., acceptor and donor emission wavelengths).
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o Data Analysis:

Calculate the emission ratio.

o

[¢]

Calculate the percentage of inhibition for each concentration of Tyk2-IN-22 relative to the
vehicle control.

[¢]

Plot the percent inhibition against the logarithm of the inhibitor concentration.

[¢]

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Conclusion

The provided protocols offer a framework for the in vitro evaluation of Tyk2-IN-22 and other
potential Tyk2 inhibitors. The choice of assay will depend on the specific research needs and
available instrumentation. Adherence to these detailed methodologies will ensure the
generation of reliable and reproducible data, which is critical for the advancement of drug
discovery programs targeting the Tyk2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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o To cite this document: BenchChem. [Tyk2-IN-22 In Vitro Kinase Assay: Application Notes and
Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609968/docs#tyk2-in-22-in-vitro-kinase-assay-
application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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